Cas no 467451-91-8 (6-(Trifluoromethoxy)-1H-indole)

6-(Trifluoromethoxy)-1H-indole structure
467451-91-8 structure
Product Name:6-(Trifluoromethoxy)-1H-indole
CAS No:467451-91-8
MF:C9H6F3NO
MW:201.14525270462
MDL:MFCD01632176
CID:1025553
PubChem ID:22048958
Update Time:2025-04-20

6-(Trifluoromethoxy)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 6-(Trifluoromethoxy)-1H-indole
    • 6-(trifluoromethoxy)indole
    • 6-trifluoromethoxyindole
    • DODJNBPQUZSJKO-UHFFFAOYSA-N
    • 6-TRIFLUOROMETHOXY-1H-INDOLE
    • FCH1332814
    • SY033204
    • AB0025021
    • AX8225603
    • W6404
    • ST24024234
    • T119061
    • EN300-7359518
    • DB-296374
    • A872235
    • AKOS015919776
    • 467451-91-8
    • MFCD01632176
    • CS-W002800
    • SCHEMBL981786
    • DTXSID60621997
    • DS-1737
    • MDL： MFCD01632176
    • Inchi： 1S/C9H6F3NO/c10-9(11,12)14-7-2-1-6-3-4-13-8(6)5-7/h1-5,13H
    • InChI Key： DODJNBPQUZSJKO-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC2C=CNC=2C=1)(F)F

Computed Properties

  • Exact Mass: 201.04014830g/mol
  • Monoisotopic Mass: 201.04014830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 25

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.413±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 247.5±35.0 ºC (760 Torr),
  • Flash Point: 103.5±25.9 ºC,
  • Solubility: Very slightly soluble (0.42 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-(Trifluoromethoxy)-1H-indole Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KD805-250mg
6-(Trifluoromethoxy)-1H-indole
 467451-91-8 97%
250mg
 930CNY 2021-05-08
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B-KD805-1g
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 467451-91-8 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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6-(Trifluoromethoxy)-1H-indole
 467451-91-8 97%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KD805-5g
6-(Trifluoromethoxy)-1H-indole
 467451-91-8 97%
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Matrix Scientific
126475-1g
6-(Trifluoromethoxy)-1H-indole, >95%
 467451-91-8 >95%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T847030-250mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-KD805-200mg
6-(Trifluoromethoxy)-1H-indole
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200mg
 617.0CNY 2021-08-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T85820-250mg
6-(Trifluoromethoxy)-1H-indole
 467451-91-8 97%
250mg
 ¥612.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T85820-1g
6-(Trifluoromethoxy)-1H-indole
 467451-91-8 97%
1g
 ¥1518.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T85820-5g
6-(Trifluoromethoxy)-1H-indole
 467451-91-8 97%
5g
 ¥6563.0 2023-09-06

6-(Trifluoromethoxy)-1H-indole Suppliers

Amadis Chemical Company Limited
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(CAS:467451-91-8)6-(Trifluoromethoxy)-1H-indole
Order Number:A872235
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):216.0/689.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:467451-91-8)6-(Trifluoromethoxy)-1H-indole
A872235
Purity:99%/99%
Quantity:1g/5g
Price ($):216.0/689.0
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